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Compound of Interest

Compound Name: 4-Pentylphenol

Cat. No.: B072810 Get Quote

Essential Safety and Handling Guide for 4-
Pentylphenol
For Immediate Reference: Key Safety Protocols for 4-Pentylphenol

This guide provides critical, actionable information for researchers, scientists, and drug

development professionals handling 4-Pentylphenol (CAS: 14938-35-3). Adherence to these

protocols is essential for ensuring laboratory safety and proper logistical management. 4-
Pentylphenol is a corrosive compound that can cause severe skin burns and serious eye

damage, necessitating stringent safety measures during handling, storage, and disposal.[1][2]

[3]

Hazard and Property Overview
Understanding the fundamental characteristics of 4-Pentylphenol is the first step toward safe

laboratory practices. The following tables summarize its primary hazards and physical

properties.

Table 1: GHS Hazard Classification
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Hazard
Category

Classification
GHS
Pictogram

Signal Word
Hazard
Statement

Skin
Corrosion/Irrit
ation

Category
1B/1C

Corrosion Danger

H314: Causes
severe skin
burns and eye
damage[1][2]
[4]

Serious Eye

Damage
Category 1 Corrosion Danger

H318: Causes

serious eye

damage[4]

Acute Toxicity

(Oral)
Category 3

Skull and

Crossbones
Danger

H301: Toxic if

swallowed

| Aquatic Hazard | Chronic 2 | Environment | (No Signal Word) | H411: Toxic to aquatic life with

long lasting effects[5] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₁₁H₁₆O[2]

Molecular Weight 164.24 g/mol [2]

Appearance Yellow liquid or colorless to beige solid[3][6]

Melting Point 23-25 °C[3]

Boiling Point 342 °C[3]

Density 0.960 g/mL at 20 °C[3]

Flash Point 133 °C[3]

UN Number 2430[1][6]

| Transport Hazard Class | 8 (Corrosive)[1] |
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Operational Plan: Safe Handling and Exposure
Control
A systematic approach to handling 4-Pentylphenol is crucial to minimize exposure risk. This

involves a combination of engineering controls, appropriate Personal Protective Equipment

(PPE), and established safe handling procedures.

Engineering Controls
Ventilation: Always handle 4-Pentylphenol in a well-ventilated area.[4] A certified chemical

fume hood is the preferred engineering control to minimize inhalation of vapors or dusts.[3]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

in close proximity to the workstation.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Required Personal Protective Equipment

Area of Protection Required PPE Standard/Specification

Eye/Face
Safety goggles and/or a
full-face shield.[1][3]

European Standard EN 166
or equivalent.[1]

Skin/Hands

Chemical-resistant gloves

(e.g., nitrile, neoprene, butyl

rubber).[3][7][8]

Consult glove manufacturer's

resistance data.

Body

Protective clothing, lab coat, or

apron to prevent skin contact.

[1][3]

Chemical-resistant material.

| Respiratory | Not required if handled in a fume hood. For large spills or inadequate ventilation,

use a NIOSH-approved respirator with appropriate cartridges.[1][9] | Type P3 (EN 143)

respirator cartridges may be suitable. |
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Standard Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly and that

engineering controls are functioning properly. Clear the workspace of any unnecessary

items.

Dispensing: Carefully dispense the required amount of 4-Pentylphenol, avoiding splashes

or dust generation.

Transport: When moving the chemical, use secondary containment to mitigate spill risks.

Post-Handling: After use, ensure containers are tightly sealed.[4] Decontaminate the work

area thoroughly.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after removing

gloves and before leaving the laboratory.[5]
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Diagram 1: Safe Handling Workflow for 4-Pentylphenol.
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Emergency Procedures: First Aid and Spill
Response
Immediate and correct response to an exposure or spill is critical to mitigate harm.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Skin Contact: Take off immediately all contaminated clothing and shoes.[4] Wash the

affected area with soap and plenty of water. Seek immediate medical attention.[1] For phenol

compounds, gently wiping the affected area with polyethylene glycol (PEG 300 or 400) can

be effective before washing.[10]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. If the person is

conscious, give them plenty of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1][4]

Spill Containment and Cleanup Protocol
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Control: For small spills of solid material, dampen with 60-70% ethanol to prevent dust

formation before cleanup.[6][9]

Absorb: Cover the spill with an inert absorbent material such as sand, silica gel, or a

universal binder.[1] Sweep or scoop up the absorbed material.
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Collect: Place the waste into a suitable, labeled, and closed container for hazardous waste

disposal.[1]

Decontaminate: Clean the spill area with a soap and water solution.[9]

Prevent Entry: Do not allow the spilled material or runoff from cleanup to enter drains or

waterways.[4][5]

Containment

Cleanup & Disposal

Spill Occurs

Evacuate Area

Ensure Ventilation

Absorb with Inert Material
(Dampen solid with ethanol first)

Collect into Labeled
Hazardous Waste Container

Decontaminate Spill Area

Disposal per Protocol

Click to download full resolution via product page
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Diagram 2: Spill Response Workflow.

Disposal Plan
Waste from 4-Pentylphenol is classified as hazardous and must be disposed of according to

institutional guidelines and local, state, and federal regulations.[1][6]

Waste Disposal Protocol
Segregation: Do not mix 4-Pentylphenol waste with other waste streams. Keep it in a

designated, compatible, and properly labeled hazardous waste container.

Containerization: Use a suitable, closed, and leak-proof container for both unused product

and contaminated materials (e.g., absorbent from spills, used PPE).[1]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "4-
Pentylphenol," and associated hazard symbols (Corrosive).

Storage: Store the waste container in a designated, secure, and well-ventilated secondary

containment area while awaiting pickup.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not empty into drains or

dispose of in regular trash.[1]
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Disposal Procedure
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Diagram 3: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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